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Compound of Interest

Compound Name:
2,7-Dibromo-4,5,9,10-

tetrahydropyrene

Cat. No.: B178296 Get Quote

An In-depth Technical Guide to 2,7-Dibromo-4,5,9,10-tetrahydropyrene for Researchers and

Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-Dibromo-4,5,9,10-
tetrahydropyrene, a key intermediate in the synthesis of various pyrene derivatives. This

document is intended for researchers, scientists, and professionals in the field of drug

development and materials science, offering detailed information on commercial suppliers,

experimental protocols, and relevant chemical data.

Commercial Suppliers
The procurement of high-quality starting materials is a critical first step in any research and

development endeavor. 2,7-Dibromo-4,5,9,10-tetrahydropyrene (CAS No. 17533-36-7) is

available from several commercial suppliers. The following table summarizes key quantitative

data from a selection of these vendors to facilitate easy comparison.
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Supplier
Catalog
Number

Purity
Available
Quantities

Additional
Information

Chemicalbridge CB046362[1] 98%[1] 1g, 5g[1]

Delivery time is

estimated at 2-3

weeks.[1]

ChemScene CS-0118331 >98%

10mM (in 1mL

DMSO), 5mg,

10mg, 50mg,

100mg

Offers custom

synthesis and

production

services.

GlpBio GB54145[2] >98% Not specified

Products are for

research use

only.[2]

崇浩光電科技股

份有限公司
YSZC1965[3] Not specified Not specified

Experimental Protocols
The synthesis of 2,7-Dibromo-4,5,9,10-tetrahydropyrene is a crucial process for its

application in further chemical reactions. A high-yield synthesis method has been reported in

the literature.

Synthesis of 2,7-Dibromo-4,5,9,10-tetrahydropyrene[4]
[5]
This protocol is based on the bromination of 4,5,9,10-tetrahydropyrene.

Materials:

4,5,9,10-tetrahydropyrene

Bromine (Br₂)

Iron(III) chloride hydrate (FeCl₃·H₂O)

Water (H₂O)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbridge.co.uk/product-CB046362
https://www.chemicalbridge.co.uk/product-CB046362
https://www.chemicalbridge.co.uk/product-CB046362
https://www.chemicalbridge.co.uk/product-CB046362
https://www.glpbio.com/2-7-dibromo-4-5-9-10-tetrahydropyrene.html
https://www.glpbio.com/2-7-dibromo-4-5-9-10-tetrahydropyrene.html
https://yottadeft.com/product/27-dibromo-45910-tetrahydropyrene/
https://www.benchchem.com/product/b178296?utm_src=pdf-body
https://www.benchchem.com/product/b178296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon disulfide (CS₂)

Procedure:

The bromination of 4,5,9,10-tetrahydropyrene is conducted at room temperature overnight.

[4][5]

Bromine is used as the brominating agent in the presence of iron(III) chloride hydrate, which

acts as a catalyst.[4][5]

Water is utilized as the solvent for this reaction step.[4][5]

This initial step has been reported to yield 2,7-dibromo-4,5,9,10-tetrahydropyrene with a

remarkable 99% efficiency.[4][5]

Subsequent Aromatization to 2,7-Dibromopyrene:

The synthesized 2,7-Dibromo-4,5,9,10-tetrahydropyrene can be further processed to yield

2,7-dibromopyrene.

The intermediate, 2,7-dibromo-4,5,9,10-tetrahydropyrene, is subjected to further

bromination.[4][5]

This reaction is carried out at room temperature for a duration of 4 hours.[4][5]

Bromine is used in the presence of carbon disulfide as the solvent.[4][5]

This step results in the formation of 2,7-dibromopyrene with a conversion rate of 73%.[4][5]

Logical Workflow for Procurement and Quality
Assessment
The following diagram illustrates a logical workflow for researchers from the initial identification

of a need for 2,7-Dibromo-4,5,9,10-tetrahydropyrene through to its use in experimentation.
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Caption: Procurement and Quality Control Workflow.

Signaling Pathways and Applications
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While 2,7-Dibromo-4,5,9,10-tetrahydropyrene is primarily a synthetic intermediate, its

derivatives have potential applications in various fields. The pyrene core is known for its unique

photophysical properties, making it a valuable component in the development of:

Organic Light-Emitting Diodes (OLEDs): Pyrene derivatives are often investigated for their

use as blue-emitting materials.

Fluorescent Probes: The sensitivity of the pyrene excimer to its local environment allows for

its use in sensing and imaging applications.

Organic Semiconductors: The extended π-system of pyrene-based molecules makes them

candidates for use in organic field-effect transistors and other electronic devices.

The functionalization at the 2 and 7 positions, facilitated by the dibromo intermediate, allows for

the tuning of the electronic and photophysical properties of the final pyrene-based molecules.

The specific signaling pathways involved would be dependent on the final application, for

instance, in the context of a fluorescent probe for a biological system, it might be designed to

interact with a specific cellular target.

The following diagram illustrates a generalized pathway from the starting material to potential

applications.
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Caption: From Intermediate to Application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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